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This guide provides a comprehensive overview of natural source electromagnetic (EM)

methods, a suite of passive geophysical techniques that measure the Earth's response to

naturally occurring electromagnetic fields. These methods are pivotal for imaging subsurface

electrical resistivity structures from near-surface to lithospheric depths. Applications are

extensive, ranging from mineral and geothermal exploration to groundwater mapping and

crustal studies.[1][2][3][4]

Core Principles of Natural Source EM Methods
Natural source EM methods leverage the principles of electromagnetic induction.[5] The Earth

is constantly bathed in a spectrum of naturally generated, time-varying magnetic fields. These

primary magnetic fields induce a secondary electrical current (telluric current) within the

conductive subsurface.[6][7] The flow of these telluric currents, in turn, generates a secondary

magnetic field.

By simultaneously measuring the orthogonal components of the electric and magnetic fields at

the Earth's surface, a transfer function can be calculated. This function, known as the

magnetotelluric impedance tensor, describes the subsurface's electrical resistivity structure.

Natural EM Sources
The primary sources of the EM signals are frequency-dependent:
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High Frequencies (> 1 Hz): The dominant source is global thunderstorm activity, primarily

lightning discharges that generate EM energy propagating within the Earth-ionosphere

waveguide.[8][9][10] This range is crucial for Audio-Magnetotelluric (AMT) methods.[11]

Low Frequencies (< 1 Hz): The primary source is the interaction of the solar wind with the

Earth's magnetosphere, generating micropulsations.[8][10][12] These lower frequencies are

essential for deep-crustal and mantle studies using the Magnetotelluric (MT) method.

The Skin Depth Concept
The depth of investigation for EM methods is governed by the "skin depth" (δ), which is the

depth at which the amplitude of the EM wave decays to 1/e (about 37%) of its surface value.

Lower frequency waves penetrate deeper into the subsurface, while higher frequencies are

attenuated more rapidly and provide information about shallower structures.[13] The skin depth

is approximated by the formula:

δ ≈ 503 * √(ρ/f)

Where:

δ is the skin depth in meters.

ρ (rho) is the electrical resistivity in Ohm-meters (Ω·m).

f is the frequency in Hertz (Hz).

This relationship is fundamental to EM sounding; by measuring the Earth's impedance over a

wide range of frequencies, one can construct a resistivity model as a function of depth.

Key Natural Source EM Methods
The primary distinction between various natural source EM methods lies in the frequency band

they utilize and, consequently, their depth of investigation.
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Method
Typical
Frequency
Range

Primary
Source

Depth of
Investigation

Primary
Application

Magnetotellurics

(MT)
10⁻⁴ Hz – 1 kHz

Solar

Wind/Magnetosp

here & Lightning

100s of meters to

>100 km

Deep crustal

studies,

geothermal

exploration,

hydrocarbon

exploration,

mineral systems

mapping.[2][14]

Audio-

Magnetotellurics

(AMT)

1 Hz – 100 kHz
Global Lightning

Activity

A few meters to a

few kilometers

Mineral

exploration,

groundwater

mapping,

engineering and

environmental

studies.[15][16]

[17]

Z-Axis Tipper

Electromagnetics

(ZTEM)

30 Hz – 720 Hz
Global Lightning

Activity

100s of meters to

>2 km

Airborne

reconnaissance

for mineral and

geothermal

exploration,

mapping large-

scale structures.

[8][9][18][19]

Experimental Protocols: Data Acquisition
A typical ground-based natural source EM survey (MT or AMT) involves deploying a set of

sensors at a designated station to record time-series data of the electric and magnetic fields.

[20]

Instrumentation
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Electric Field Sensors (Electrodes): Two orthogonal, grounded electric dipoles are used to

measure the horizontal components of the telluric current (Ex, Ey).[21] Non-polarizing

electrodes (e.g., lead-lead chloride, copper-copper sulphate) are used to minimize

electrochemical noise. These are placed in porous pots and buried in shallow holes to

ensure good electrical contact with the ground. The dipole lengths typically range from 50 to

100 meters.

Magnetic Field Sensors (Induction Coils): High-sensitivity induction coils are used to

measure the three components of the time-varying magnetic field (Hx, Hy, Hz).[21] These

coils are precisely oriented (North-South, East-West, and vertical) and are often buried to

insulate them from thermal variations and wind-induced vibrations.

Data Acquisition System: A central unit records the signals from all five channels (Ex, Ey, Hx,

Hy, Hz) simultaneously.[21] High-precision timing, typically synchronized via GPS, is critical,

especially when using remote reference techniques to mitigate noise.

Field Methodology (MT/AMT)
Site Selection: Stations are located based on the survey's geological targets. A critical

consideration is minimizing cultural electromagnetic noise from sources like power lines,

pipelines, and electric fences.[21][22]

Sensor Deployment:

The magnetic coils are buried in shallow pits and oriented using a compass and

inclinometer.

The electric dipoles are laid out in a cross-formation centered on the magnetic sensors.

Electrodes are buried, and the connecting wires are kept as close to the ground as

possible to reduce wind noise.

Remote Referencing: To improve data quality, a second set of magnetic field sensors (Hx,

Hy) is often deployed at a remote reference station, typically several kilometers away. This

station records the magnetic fields simultaneously with the primary station. The assumption

is that the natural EM source signal is spatially uniform over the area, while cultural noise is

local. During processing, any signal components that are not coherent between the two

stations are identified as noise and removed.[21][23]
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Data Recording: The system records the time-series data for a duration determined by the

target depth. Deeper targets require lower frequencies, which in turn necessitate longer

recording times—from several hours for a standard MT sounding to days or even weeks for

long-period MT (LMT) targeting the mantle.[20][24]

Airborne Methodology (ZTEM)
ZTEM is an airborne passive EM method that measures the vertical magnetic field (Hz) using a

receiver towed by a helicopter or fixed-wing aircraft.[8][9]

Airborne Receiver: A large induction coil receiver is towed approximately 90-110 meters

below the aircraft to measure the vertical component of the magnetic field (Hz).[8][25]

Ground Base Station: Simultaneously, a ground station with two orthogonal horizontal

magnetic coils (Hx, Hy) records the horizontal components of the field.[9]

Tipper Calculation: The airborne vertical field data is then referenced to the horizontal fields

from the ground station to calculate the "Tipper." The Tipper is the transfer function (T = Hz /

H_horizontal) that relates the vertical magnetic field to the horizontal ones. In a uniformly

layered (1D) Earth, a vertical magnetic field is not generated. Therefore, the presence of a

vertical field is a direct indicator of lateral variations in subsurface conductivity, making ZTEM

an excellent tool for mapping geological structures like faults and alteration zones.[2][9]
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Fig. 1: General workflow for natural source EM methods.

Data Processing and Interpretation
Raw time-series data must undergo several processing steps to yield meaningful geophysical

parameters.[21][23]
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Processing Protocol
Time-to-Frequency Domain Transformation: The recorded time-series data for the electric

and magnetic field components are converted into the frequency domain using a Fast

Fourier Transform (FFT).[21][23][26]

Cross-Power Spectra Calculation: The auto- and cross-power spectra of the various EM

components are calculated. These spectra are the fundamental inputs for estimating the

impedance tensor.

Robust Statistical Estimation: To minimize the influence of noise and outliers in the data,

robust statistical methods are employed.[23] This step often incorporates the remote

reference data to identify and remove locally-generated noise that is not coherent between

the primary and reference sites.[23]

Impedance Tensor Calculation: The impedance tensor (Z) is calculated, which relates the

horizontal electric fields to the horizontal magnetic fields in the frequency domain:

[Ex] = [Zxx Zxy] [Hx] [Ey] [Zyx Zyy] [Hy]

Apparent Resistivity and Phase: From the impedance tensor elements, the apparent

resistivity (ρₐ) and phase (φ) are calculated as a function of frequency. For a 1D Earth, the

off-diagonal terms are used:

ρₐ_xy ∝ (1/ωμ) * |Zxy|² φ_xy = arctan(Im(Zxy) / Re(Zxy))

These two parameters—apparent resistivity and phase—are the primary data types used for

subsequent modeling and interpretation.[21]
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Fig. 2: EM signal propagation and subsurface interaction.

Inversion and Interpretation
The final step is to convert the calculated apparent resistivity and phase curves into a

geologically meaningful model of the subsurface. This is achieved through a process called

inversion.

Inversion: A computational algorithm is used to find a 1D, 2D, or 3D resistivity model of the

Earth whose calculated response best fits the observed data. The process starts with an

initial model and iteratively adjusts it to minimize the misfit between the model response and

the field data.
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Geological Interpretation: The resulting resistivity model is then interpreted by geoscientists.

By correlating the resistivity values with known geology from drilling, mapping, or other

geophysical data, features of interest can be identified. For example, low-resistivity zones

might indicate the presence of conductive materials like metallic sulfide deposits, graphite,

clay-rich alteration zones, or saline fluids, while high-resistivity zones could represent

unaltered basement rock or silicified zones.[6]

Applications in Research and Development
Natural source EM methods are powerful tools for a wide array of applications due to their

significant depth penetration and sensitivity to conductivity variations.

Mineral Exploration: These methods are used to map large-scale alteration systems and

structures that control mineralization.[27] For example, conductive zones may be associated

with massive sulfide deposits or the clay caps above porphyry copper systems.[2]

Geothermal Exploration: Geothermal systems are often characterized by low-resistivity

anomalies caused by hot, saline fluids and associated clay alteration. MT is a primary tool for

mapping these geothermal reservoirs.[14]

Groundwater Investigations: AMT is effective at mapping the depth and extent of aquifers,

identifying saline water intrusions, and characterizing subsurface hydrogeology.[1]

Hydrocarbon Exploration: MT can be used in challenging geological environments (e.g.,

beneath volcanic or carbonate cover) to image deep sedimentary basins and structures that

may host oil and gas reservoirs.[14]

Crustal and Lithospheric Studies: Long-period MT surveys provide unique insights into the

structure of the Earth's crust and upper mantle, helping to delineate tectonic plate

boundaries and understand deep geological processes.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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